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Compound of Interest

Compound Name: Ethyl methyl carbonate

Cat. No.: B1332091

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key safety characteristics of ethyl
methyl carbonate (EMC) against other commonly used carbonate solvents: dimethyl
carbonate (DMC), diethyl carbonate (DEC), and propylene carbonate (PC). The information
presented is collated from safety data sheets and academic research to assist in making
informed decisions for laboratory and industrial applications.

Quantitative Safety Data Summary

The following table summarizes the key quantitative safety parameters for EMC and its
alternatives. These values are essential for assessing the relative hazards associated with
handling, storage, and use of these solvents.
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R, Ethyl Methyl Dimethyl Diethyl Propylene
afe
o Carbonate Carbonate Carbonate Carbonate

Parameter

(EMC) (DMC) (DEC) (PC)
Flash Point (°C) 23 18 25 132
Boiling Point (°C) 107 a0 127 242
Vapor Pressure

3.1 55 1.2 0.004
(kPa at 20°C)
LD50 Oral (rat,

> 5000 13000 > 5000 > 5000
mg/kg)
LD50 Dermal

_ > 2000 > 5000 > 5000 > 20000

(rabbit, mg/kg)
Autoignition

460 458 445 455
Temperature (°C)
Decomposition Not readily

~264[1] ~247[1] _ > 200
Temperature (°C) available

Experimental Protocols

The data presented in this guide is based on standardized experimental protocols to ensure
comparability and reliability. Below are detailed methodologies for the key experiments cited.

Flash Point Determination (Based on ASTM D93 - Pensky-Martens Closed-Cup Method)

The flash point, the lowest temperature at which a liquid can form an ignitable mixture in air, is
a critical measure of its flammability. The Pensky-Martens closed-cup test is a widely accepted
method for its determination.[2][3][4][5][6]

o Apparatus: A brass test cup is filled with the sample and covered with a lid. The apparatus
includes a heating source, a stirrer, and an ignition source applicator.

e Procedure:

o A specified volume of the solvent is placed in the test cup.
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o The sample is heated at a slow, constant rate while being continuously stirred to ensure
temperature uniformity.

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame or an electric igniter) is dipped into the vapor space above the liquid surface.

o The flash point is recorded as the lowest temperature at which the application of the
ignition source causes the vapors to ignite with a distinct flash inside the cup.

Acute Oral Toxicity (Based on OECD Guideline 423 - Acute Toxic Class Method)

Acute oral toxicity provides information on the adverse effects of a substance after a single oral
dose. The LD50 (Lethal Dose, 50%) is the dose required to be fatal to half the members of a
tested population. The Acute Toxic Class Method is a stepwise procedure that uses a minimal
number of animals.[7][8]

e Principle: This method uses a stepwise procedure with a starting dose, followed by
sequentially higher or lower fixed doses depending on the observed outcome. The primary
goal is to identify the dose range that causes mortality, allowing for classification of the
substance's toxicity.

e Procedure:

[¢]

A small group of animals (typically rats, and often females as they can be slightly more
sensitive) are fasted prior to dosing.

o Asingle dose of the test substance is administered orally via gavage.
o The animals are observed for signs of toxicity and mortality for up to 14 days.

o If mortality occurs, the test is repeated with a lower dose. If no mortality is observed, a
higher dose is used in a subsequent group.

o The LD50 value is then estimated based on the dose levels at which mortality was and
was not observed.
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Thermal Stability Analysis (Based on Thermogravimetric Analysis/Differential Scanning
Calorimetry - TGA/DSC)

Thermal stability refers to the temperature at which a substance begins to chemically
decompose. This is often evaluated using thermogravimetric analysis (TGA), which measures
mass loss as a function of temperature, and differential scanning calorimetry (DSC), which
measures the heat flow into or out of a sample as it is heated.

o Apparatus: A TGA/DSC instrument consists of a high-precision balance with a sample pan
located in a furnace, and a reference pan for DSC measurements.

e Procedure:

[e]

A small, precisely weighed sample of the solvent is placed in the sample pan.
o The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

o The TGA instrument records the change in mass of the sample as the temperature
increases. The onset temperature of mass loss is considered the decomposition
temperature.

o Simultaneously, the DSC instrument measures the difference in heat flow between the
sample and a reference pan, identifying exothermic or endothermic decomposition
processes.

Visualizing Safety-Based Solvent Selection

The following diagrams illustrate logical workflows and relationships relevant to the safety
assessment of carbonate solvents.
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A logical workflow for selecting carbonate solvents based on safety characteristics.
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A simplified diagram of the thermal decomposition pathway for carbonate solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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